N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide

• IUPAC Name: N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide
• InChI: InChI=1S/C21H20N2O2S/c1-13-11-14(7-9-17(13)25-2)12-19(24)22-21-23-20-16-6-4-3-5-15(16)8-10-18(20)26-21/h3-7,9,11H,8,10,12H2,1-2H3,(H,22,23,24)
• InChI Key: TVQZKHZZBFKHCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CC(=O)NC2=NC3=C(S2)CCC4=CC=CC=C43)OC
• Molecular Formula: C21H20N2O2S
• Molecular Weight: 364.5 g/mol

Description

N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound has been synthesized using various methods and has shown promising results in scientific research.

Scientific Research Applications

Antimicrobial Activity

• A study on thiazole derivatives, including a compound structurally related to the one , demonstrated significant antimicrobial activities against various bacterial and fungal strains. This highlights the potential of such compounds in developing new antimicrobial agents (Saravanan et al., 2010).

Anticancer Potency

• Thiazoline-tetralin derivatives, structurally akin to the compound, exhibited notable anticancer effects on various human cancer cell lines. This suggests a promising avenue for cancer therapy research (Turan-Zitouni et al., 2018).
• Another study involving 2-pyrazoline-substituted 4-thiazolidinones showed selective inhibition of leukemia cell lines, indicating potential application in leukemia treatment (Havrylyuk et al., 2013).

Antioxidant and Anti-inflammatory Properties

• Novel thiazolidin-4-one derivatives, related to the compound of interest, have shown significant antioxidant and anti-inflammatory activities. This points towards their potential use in treating conditions associated with oxidative stress and inflammation (Koppireddi et al., 2013).

Antiviral Activity

• Some derivatives of the compound exhibited high antiviral activity against specific virus strains, suggesting their potential role in antiviral drug development (Havrylyuk et al., 2013).

Potential as a 5-Lipoxygenase Inhibitor

• Research into methoxytetrahydropyrans, which share some structural similarities, indicated their role as potent and selective inhibitors of 5-lipoxygenase, an enzyme involved in inflammatory processes (Crawley et al., 1992).